Cas no 42087-81-0 (Methyl 3-chloro-2-nitrobenzoate)

• Product Name: Methyl 3-chloro-2-nitrobenzoate
• CAS No: 42087-81-0
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• MDL: MFCD04038813
• CID: 927769
• PubChem ID: 12187125
• Update Time: 2025-05-20

Methyl 3-chloro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-nitrobenzoate
• 3-Chloro-2-nitro-benzoic acid methyl ester
• METHYL-3-CHLORO-2-NITROBENZOATE
• 3-chloro-2-nitrobenzoic acid methyl ester
• BS-17057
• 42087-81-0
• DA-42467
• AMY14326
• benzoic acid, 3-chloro-2-nitro-, methyl ester
• EN300-128907
• METHYL3-CHLORO-2-NITROBENZOATE
• MFCD04038813
• SY148039
• A852486
• CS-0150893
• D94945
• SCHEMBL2211359
• AKOS015848562
• DTXSID70479668

• MDL： MFCD04038813
• Inchi： 1S/C8H6ClNO4/c1-14-8(11)5-3-2-4-6(9)7(5)10(12)13/h2-4H,1H3
• InChI Key： VTWUVGLVDQXCJO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)OC)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.99900
• Monoisotopic Mass: 214.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 2.55800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 3-chloro-2-nitrobenzoate

Methyl 3-chloro-2-nitrobenzoate (CAS No. 42087-81-0): A Comprehensive Overview in Modern Chemical Research

Methyl 3-chloro-2-nitrobenzoate, identified by its CAS number 42087-81-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its nitro and chloro substituents on a benzoic acid backbone, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The structural motif of Methyl 3-chloro-2-nitrobenzoate makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing nitro and chloro groups enhances its reactivity, making it a preferred choice for various chemical transformations. These properties have been exploited in the development of novel methodologies for constructing heterocyclic frameworks, which are prevalent in many biologically active compounds.

In recent years, the pharmaceutical industry has shown increasing interest in nitroaromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that derivatives of benzoic acid, particularly those with nitro and chloro substituents, exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The compound Methyl 3-chloro-2-nitrobenzoate is no exception and has been investigated for its potential therapeutic applications.

One of the most compelling aspects of Methyl 3-chloro-2-nitrobenzoate is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop novel scaffolds for drug discovery. For instance, the compound has been used to synthesize substituted benzoates that mimic natural products known for their medicinal properties. These efforts have led to the identification of several promising candidates that are currently undergoing further investigation.

The synthetic utility of Methyl 3-chloro-2-nitrobenzoate extends beyond pharmaceutical applications. It has also found utility in materials science, particularly in the development of organic electronic materials. The nitro group, while being a key feature for medicinal chemistry, also imparts interesting electronic properties that make this compound suitable for use in organic light-emitting diodes (OLEDs) and other advanced materials.

Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for synthesizing compounds like Methyl 3-chloro-2-nitrobenzoate. Catalytic processes that minimize waste and energy consumption have been particularly effective. For example, transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex benzoic acid derivatives from simpler precursors. These methods align with the growing emphasis on environmentally friendly approaches in chemical synthesis.

The biological activity of Methyl 3-chloro-2-nitrobenzoate has been further explored through computational studies. Molecular modeling techniques have been employed to understand how this compound interacts with biological targets at the molecular level. These studies have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives.

In conclusion, Methyl 3-chloro-2-nitrobenzoate (CAS No. 42087-81-0) is a multifaceted compound with significant applications in both pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthetic chemistry, while its biological activities position it as a promising candidate for drug development. As research continues to evolve, it is likely that new applications and methodologies involving this compound will emerge, further solidifying its importance in modern chemical research.